Cas no 28740-82-1 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2))

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2) structure
28740-82-1 structure
Product Name:Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2)
CAS No:28740-82-1
MF:C11H16Cl2N2
MW:247.164140701294
CID:281998
PubChem ID:206815
Update Time:2025-04-19

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2)
    • 1,2,4,5,6,7-Hexahydropyrrolo(1,2,3-ef)(1,5)benzodiazepine dihydrochloride
    • AC1L4HE3
    • LS-139200
    • Pyrrolo(1,2,3-ef)(1,5)benzodiazepine, 1,2,4,5,6,7-hexahydro-, dihydrochloride
    • 28740-82-1
    • DTXSID10182907
    • Inchi: 1S/C11H14N2.2ClH/c1-3-9-5-8-13-7-2-6-12-10(4-1)11(9)13;;/h1,3-4,12H,2,5-8H2;2*1H
    • InChI Key: JSNSNNLDACBGSH-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12CCCNC3C=CC=C(CC1)C2=3

Computed Properties

  • Exact Mass: 246.06900
  • Monoisotopic Mass: 246.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27000
  • LogP: 3.67170

Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,1,2,3,4,6,7-hexahydro-, hydrochloride (1:2) Related Literature

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